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Compound of Interest

Compound Name: tert-Butyl propionate

Cat. No.: B1293826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of tert-butyl propionate, a

versatile ester used to impart fruity nuances in fragrance compositions. This document outlines

its chemical and physical properties, olfactory profile, and provides detailed protocols for its

synthesis, incorporation into fragrance formulations, and stability evaluation.

Introduction to Tert-butyl Propionate in Perfumery
Tert-butyl propionate (t-butyl propanoate) is an organic ester valued in the fragrance industry

for its distinctive fruity and ethereal aroma.[1] Its scent profile is predominantly characterized by

apple and banana notes, making it a useful ingredient for building fruity accords in a variety of

fragrance applications.[1] While not as commonly used as some other fruity esters, its unique

character can provide a modern and bright lift to fragrance compositions.

Physicochemical Properties and Specifications
A summary of the key physical and chemical properties of tert-butyl propionate is presented

in Table 1. This data is essential for formulation chemists to understand its behavior in different

solvent systems and product bases.

Table 1: Physicochemical Properties of Tert-butyl Propionate
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Property Value Reference

Chemical Structure C₇H₁₄O₂ [1]

Molecular Weight 130.18 g/mol [1]

CAS Number 20487-40-5 [1]

Appearance Colorless liquid

Odor Profile Fruity, ethereal, apple, banana [1]

Boiling Point 118-118.5 °C

Flash Point 21 °C (69.8 °F) - closed cup

Density 0.865 g/mL at 25 °C

Refractive Index n20/D 1.393

Solubility Soluble in ethanol [1]

Olfactory Profile and Applications
Tert-butyl propionate is primarily used as a top to middle note in fragrance compositions. Its

fruity and slightly ethereal character can provide a juicy and uplifting opening to a scent. It

blends well with other fruity esters, as well as with floral and green notes.

Potential Applications:

Fine Fragrance: Can be used in fruity-floral, citrus, and gourmand types of perfumes to add a

bright and modern fruitiness.

Personal Care: Suitable for incorporation into shampoos, shower gels, and lotions to impart

a fresh and fruity scent.

Household Products: Can be used in air fresheners and cleaning products to create a

pleasant and clean aroma.

Experimental Protocols
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The following section details experimental protocols for the synthesis of tert-butyl propionate,

its incorporation into a model fragrance, and methods for evaluating its performance and

stability.

Synthesis of Tert-butyl Propionate via Fischer
Esterification
This protocol describes a laboratory-scale synthesis of tert-butyl propionate from propionic

acid and tert-butanol using an acid catalyst.

Materials:

Propionic acid

tert-Butanol

Concentrated sulfuric acid (catalyst)

Anhydrous sodium sulfate

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Diethyl ether

Round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus

Magnetic stirrer and stir bar

Heating mantle
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Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, combine equimolar amounts of propionic acid and tert-butanol.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (approximately

1-2% of the total moles of reactants) to the stirred mixture.

Reflux: Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up: After cooling to room temperature, transfer the reaction mixture to a separatory

funnel.

Washing:

Wash the organic layer with saturated sodium bicarbonate solution to neutralize any

unreacted acid.

Wash with water.

Wash with brine to remove any remaining water-soluble impurities.

Drying: Dry the organic layer over anhydrous sodium sulfate.

Solvent Removal: Remove the diethyl ether using a rotary evaporator.

Purification: Purify the crude tert-butyl propionate by fractional distillation. Collect the

fraction boiling at approximately 118-119 °C.

Diagram 1: Synthesis Workflow of Tert-butyl Propionate
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Click to download full resolution via product page

Caption: Synthesis of tert-butyl propionate via Fischer esterification.

Formulation of a Model Fruity Fragrance Accord
This protocol outlines the creation of a simple fruity fragrance accord incorporating tert-butyl
propionate to demonstrate its blending properties.

Materials:

Tert-butyl propionate

Ethyl acetate (top note, fruity)

Isoamyl acetate (middle note, banana/pear)

Hedione (middle note, floral booster)

Galaxolide (base note, musk)

Ethanol (perfumer's grade)

Glass beakers

Pipettes or digital micropipettes

Glass stirring rod

Sample vials

Procedure:

Component Weighing: Accurately weigh each fragrance ingredient according to the

proportions listed in Table 2.

Blending: Combine the ingredients in a glass beaker, starting with the base notes, followed

by the middle notes, and finally the top notes.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1293826?utm_src=pdf-body-img
https://www.benchchem.com/product/b1293826?utm_src=pdf-body
https://www.benchchem.com/product/b1293826?utm_src=pdf-body
https://www.benchchem.com/product/b1293826?utm_src=pdf-body
https://www.benchchem.com/product/b1293826?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mixing: Gently stir the mixture with a glass rod until a homogenous solution is formed.

Maceration: Transfer the fragrance concentrate to a sealed glass vial and allow it to

macerate for at least 48 hours in a cool, dark place. This allows the individual notes to meld

together.

Dilution: Dilute the fragrance concentrate in perfumer's grade ethanol to the desired

concentration (e.g., 10-15% for an Eau de Toilette).

Table 2: Model Fruity Fragrance Accord Formulation

Component Function Parts (by weight)

Top Notes

Ethyl Acetate Bright, fruity 20

Tert-butyl Propionate Fruity (apple, banana) 15

Middle Notes

Isoamyl Acetate Fruity (banana, pear) 10

Hedione Floral, diffusive 30

Base Notes

Galaxolide Musk, fixative 25

Total 100

Diagram 2: Fragrance Formulation Workflow
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Caption: Workflow for creating a model fruity fragrance.

Stability and Performance Evaluation
This protocol describes methods to assess the stability and olfactory performance of a

fragrance containing tert-butyl propionate in an alcoholic solution and a simple surfactant

base.

4.3.1. Stability in Alcoholic Solution
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Procedure:

Sample Preparation: Prepare a 10% solution of the model fruity fragrance accord in 95%

ethanol.

Accelerated Aging:

Heat Stability: Store a sample at 40°C for 4 weeks.

Light Stability: Store a sample exposed to UV light (in a UV stability chamber) for a

specified duration.

Control: Store a sample at room temperature in the dark.

Evaluation: At weekly intervals, evaluate all samples for:

Color Change: Visual assessment.

Clarity: Visual assessment for any precipitation or cloudiness.

Odor Profile: Olfactory evaluation on a smelling strip by a trained evaluator, noting any

changes from the control.

4.3.2. Performance in a Surfactant Base (e.g., Shampoo)

Procedure:

Sample Preparation: Incorporate the model fruity fragrance accord at a typical concentration

(e.g., 0.5-1.0%) into an unfragranced shampoo base.

Evaluation:

Odor in Product: Evaluate the scent of the fragranced shampoo directly from the container.

Odor during Use: Assess the fragrance bloom and character during a simulated washing

process (lathering with water).
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Odor on Substrate: Evaluate the residual fragrance on a damp cloth or hair swatch after

rinsing and drying.

Stability in Base: Conduct accelerated aging tests as described in 4.3.1 on the fragranced

shampoo to assess any changes in odor, color, or viscosity of the product.

Diagram 3: Stability Testing Workflow
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Caption: Workflow for fragrance stability testing.

Data Presentation and Interpretation
All quantitative data from the stability and performance evaluations should be recorded

systematically. An example of a data summary table is provided below.

Table 3: Example of Stability Data Summary (4-Week Study)
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Week Sample Color Change Clarity
Olfactory
Notes

1 Control None Clear As expected

40°C Slight yellowing Clear
Slight decrease

in top notes

UV
Noticeable

yellowing
Clear

Significant loss

of fruity top notes

2 Control None Clear As expected

40°C Yellowing Clear
Further loss of

top notes

UV Darker yellow Clear

Dominated by

musk and floral

notes

4 Control None Clear As expected

40°C Stable yellow Clear
Muted fruity

character

UV Brownish tint Clear

Very weak top

notes, altered

character

Conclusion
Tert-butyl propionate is a valuable fragrance ingredient for creating fresh and fruity accords.

Its performance and stability are dependent on the formulation and the end-product application.

The protocols provided in these notes offer a framework for the synthesis, application, and

evaluation of this molecule in fragrance development. Further research into its behavior in

different product matrices and in combination with a wider range of fragrance materials will

continue to expand its utility for perfumers and formulation scientists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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